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Compound of Interest

Compound Name: Diisoheptyl phthalate
CAS No.: 71888-89-6
Cat. No.: B3416298
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical and physical
properties of Diisoheptyl phthalate (DIHP). The information is presented to support research,
scientific analysis, and drug development activities where this compound may be of interest.

Chemical and Physical Properties

Diisoheptyl phthalate (DIHP) is a high molecular weight phthalate ester primarily used as a
plasticizer to increase the flexibility of polyvinyl chloride (PVC) resins.[1] It is a complex mixture
of isoheptyl esters of phthalic acid.[2] The following tables summarize its key chemical and
physical properties.

Table 1: Chemical Identification of Diisoheptyl Phthalate
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Property Value Source(s)

1,2-Benzenedicarboxylic acid,

Chemical Name di-C6-8-branched alkyl esters, [1]
C7 rich
Common Name Diisoheptyl phthalate (DIHP) [1]

DIHP, Diisoheptyl phthalate
Synonyms ester, 1,2-Benzenedicarboxylic  [1]

acid, diisoheptyl ester

71888-89-6 (for the C7-rich

branched alkyl ester mixture)

CAS Number o [L1[2][3][4]
41451-28-9 (for the specific C7
isomer)
Molecular Formula C22H3404 [L1[2113][5]
Molecular Weight Approximately 362.5 g/mol [21[3]1[5][6]
Purity >99.9% wiw [1]

<0.1% wi/w (including isoheptyl
Impurities alcohol, diisoheptyl ether, and [1]

isoheptyl benzoate)

Table 2: Physical Properties of Diisoheptyl Phthalate
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Property Value Conditions Source(s)
Physical State Liquid Room Temperature [1]
Clear, oily liquid,
Appearance colorless to pale Room Temperature [7]
yellow
Density 0.994 g/cm?3 20°C [1]
0.99 g/mL 25°C [2][81[91[10][1 1][12][13]
Melting Point -45°C - [1]
-40°C - (8]
Boiling Point 398°C 101.3 kPa [1]
210°C 5 mmHg [8]
Vapor Pressure 9.33 x 10-8 kPa 25°C [1]
<5 mmHg 20°C [8][9][11]
Water Solubility 1.7x10>g/L 22°C [1]
Sparingly soluble - [7]
Partition Coefficient
(log Kow) 087 ] s
Refractive Index 1.486 20°C [BlIo10][12][12][13]
Flash Point >230°F (>110°C) - [8][9][10][11]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
Diisoheptyl phthalate are not readily available in the public domain. However, standard OECD
(Organisation for Economic Co-operation and Development) guidelines for the testing of
chemicals can be applied. Below is a generalized workflow for characterizing the physical
properties of a liquid substance like DIHP.
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Sample Preparation

Obtain high-purity
Diisoheptyl Phthalate (>99.9%)

Degas sample
(if necessary for vapor pressure)

Physical Property Delei"minaﬁon

Density Measurement Melting Point Determination

(e.g., Differential Scanning Calorimetry)

Boiling Point Measurement
(e.g., Ebulliometer)

Vapor Pressure Determination
(e.g., Effusion Method)

Water Solubility Test

(e.g., Oscillating U-tube) (e.g., Flask Method)

Data Analysisand Reporting

:I Record raw data |
Calculate mean and
standard deviation
Report final values with
experimental conditions

Click to download full resolution via product page

A generalized experimental workflow for determining the physical properties of a liquid
chemical.

Synthesis of Diisoheptyl Phthalate
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The industrial production of Diisoheptyl phthalate is primarily achieved through the
esterification of phthalic anhydride with isoheptyl alcohol.[5] This is typically a two-step reaction

catalyzed by an acid catalyst.

Phthalic Anhydride

Isoheptyl Alcohol

-

Acid Catalyst
(e.9., p-TSA)

Step 1:
Monoesterification

S— Step 2:
Reactor q Diesterification . [ABJEElERRTHEETES Purification Purified DIHP
(150-280°C) Mono-isoheptyl Phthalate (Crude) (>99.9%)

Click to download full resolution via product page
Industrial synthesis of Diisoheptyl Phthalate via esterification.

Toxicological Profile and Signaling Pathways

Phthalates are recognized as endocrine-disrupting chemicals.[6] High molecular weight
phthalates, such as DIHP, are known to exert their effects through various mechanisms,
including the activation of Peroxisome Proliferator-Activated Receptors (PPARS) and by
exhibiting anti-androgenic activity.[5][8] The monoester metabolite of the parent phthalate is

often the biologically active compound.

The following diagram illustrates a simplified, general signaling pathway for endocrine
disruption by high molecular weight phthalates. It is important to note that specific signaling
data for Diisoheptyl phthalate is limited, and this represents a generalized mechanism.
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A simplified signaling pathway for endocrine disruption by high molecular weight phthalates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3416298/docs?utm_src=pdf-body-img#diisoheptyl-phthalate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b3416298?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

References

1. Human Endocrine-Disrupting Effects of Phthalate Esters through Adverse Outcome
Pathways: A Comprehensive Mechanism Analysis - PMC [pmc.ncbi.nim.nih.gov]

2. Mechanisms underlying the anti-androgenic effects of diethylhexyl phthalate in fetal rat
testis - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Activation of PPARalpha and PPARgamma by environmental phthalate monoesters -
PubMed [pubmed.nchbi.nlm.nih.gov]

4. Endocrine-disrupting Chemicals: Review of Toxicological Mechanisms Using Molecular
Pathway Analysis [jcpjournal.org]

5. Role of PPARalpha in mediating the effects of phthalates and metabolites in the liver -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. [PDF] Activation of PPARa and PPARy by Environmental Phthalate Monoesters |
Semantic Scholar [semanticscholar.org]

7. researchgate.net [researchgate.net]
8. academic.oup.com [academic.oup.com]

9. Effects and Mechanisms of Phthalates’ Action on Reproductive Processes and
Reproductive Health: A Literature Review - PMC [pmc.ncbi.nim.nih.gov]

10. The role of endocrine-disrupting phthalates and bisphenols in cardiometabolic disease:
the evidence is mounting - PMC [pmc.ncbi.nim.nih.gov]

11. Frontiers | Estrogenic and anti-androgenic endocrine disrupting chemicals and their
impact on the male reproductive system [frontiersin.org]

12. Phthalates and Their Impacts on Human Health - PMC [pmc.ncbi.nlm.nih.gov]

13. The Effects of a Phthalate Metabolite Mixture on Antral Follicle Growth and Sex Steroid
Synthesis in Mice - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Diisoheptyl Phthalate: A Comprehensive Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3416298/docs#diisoheptyl-phthalate-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10488033/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10488033/
https://pubmed.ncbi.nlm.nih.gov/16690193/
https://pubmed.ncbi.nlm.nih.gov/16690193/
https://pubmed.ncbi.nlm.nih.gov/12805656/
https://pubmed.ncbi.nlm.nih.gov/12805656/
https://www.jcpjournal.org/journal/view.html?doi=10.15430/JCP.2015.20.1.12
https://www.jcpjournal.org/journal/view.html?doi=10.15430/JCP.2015.20.1.12
https://pubmed.ncbi.nlm.nih.gov/15590130/
https://pubmed.ncbi.nlm.nih.gov/15590130/
https://www.semanticscholar.org/paper/Activation-of-PPAR%CE%B1-and-PPAR%CE%B3-by-Environmental-Hurst-Waxman/f9b73ef0543647d968bf947c15805974220a52ef
https://www.semanticscholar.org/paper/Activation-of-PPAR%CE%B1-and-PPAR%CE%B3-by-Environmental-Hurst-Waxman/f9b73ef0543647d968bf947c15805974220a52ef
https://www.researchgate.net/publication/10708637_Activation_of_PPARa_and_PPARg_by_Environmental_Phthalate_Monoesters
https://academic.oup.com/toxsci/article/82/1/170/1651686
https://pmc.ncbi.nlm.nih.gov/articles/PMC7559247/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7559247/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8915988/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8915988/
https://www.frontiersin.org/journals/environmental-science/articles/10.3389/fenvs.2015.00003/full
https://www.frontiersin.org/journals/environmental-science/articles/10.3389/fenvs.2015.00003/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC8157593/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7017935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7017935/
https://www.benchchem.com/product/b3416298/docs#diisoheptyl-phthalate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b3416298/docs#diisoheptyl-phthalate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b3416298/docs#diisoheptyl-phthalate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b3416298/docs#diisoheptyl-phthalate-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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